Cas no 122686-00-4 (4-Isoxazolamine, 5-(1-methylethyl)-)

• Product Name: 4-Isoxazolamine, 5-(1-methylethyl)-
• CAS No: 122686-00-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5250041
• Update Time: 2023-08-26

4-Isoxazolamine, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(Propan-2-yl)-1,2-oxazol-4-amine
• 5-Isopropylisoxazol-4-amine
• 4-Isoxazolamine, 5-(1-methylethyl)-

• Inchi： 1S/C6H10N2O/c1-4(2)6-5(7)3-8-9-6/h3-4H,7H2,1-2H3
• InChI Key： RUUMKDLKLNFHBK-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• XLogP3: 0.8
• Topological Polar Surface Area: 52